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Compound of Interest

Compound Name: Cyromazine

Cat. No.: B1669673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the insecticide cyromazine
and its principal metabolite, melamine. The following sections detail their chemical and physical

properties, mechanisms of action, metabolic pathways, and toxicological profiles, supported by

experimental data and methodologies.

Chemical and Physical Properties
Cyromazine, a triazine insecticide, is structurally a cyclopropyl derivative of melamine.[1]

Melamine is an organic compound characterized by a 1,3,5-triazine skeleton.[2] A summary of

their key physicochemical properties is presented in Table 1.
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Property Cyromazine Melamine Reference(s)

Chemical Formula C₆H₁₀N₆ C₃H₆N₆ [1][2]

Molar Mass 166.19 g/mol 126.12 g/mol [1]

Appearance Crystalline solid White solid [1][2]

Melting Point
219 to 222 °C (426 to

432 °F; 492 to 495 K)
345 °C (decomposes) [1]

Water Solubility
11,000 mg/L (at 20°C,

pH 7.5)
3,200 mg/L (at 20°C) [3]

log P (Octanol-Water

Partition Coefficient)
-0.069 (at pH 7.0) -1.37 [4]

Mechanism of Action
The mechanisms by which cyromazine and melamine exert their biological effects are distinct,

reflecting their different primary applications and toxicological concerns.

Cyromazine: Insect Growth Regulator
Cyromazine is utilized as an insect growth regulator (IGR), primarily targeting dipteran larvae.

[1][5] Its precise mechanism of action is not fully elucidated, but it is known to interfere with the

molting and pupation processes in insects.[1][6][7] It is believed to affect the hormonal

regulation of chitin deposition, a key component of the insect exoskeleton, preventing the

formation of a viable pupal cuticle.[5][7] This disruption of insect development makes it an

effective tool for pest control in agricultural and veterinary settings.[1][8] Cyromazine does not

affect adult flies but prevents the emergence of the next generation by targeting the larval

stage.[5]
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Melamine: Toxicity and Health Effects
Melamine is not used for any therapeutic or pesticidal purpose and is primarily known for its

industrial applications in the production of resins, plastics, and fire retardants.[2] Its biological
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significance stems from its toxicity, particularly to the renal system, when ingested.[9][10] The

primary mechanism of melamine toxicity involves its potential to form insoluble crystals in the

urinary tract, leading to kidney stones, acute kidney injury, and in severe cases, renal failure.

[10][11] This effect is exacerbated when melamine is co-ingested with cyanuric acid, a

structural analogue, as they can form highly insoluble melamine-cyanurate crystals.[9][11]

However, even when ingested alone in large quantities, melamine can cause stone formation,

potentially by interacting with uric acid.[9][12]
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Metabolism of Cyromazine to Melamine
Cyromazine is metabolized in both plants and animals, as well as degraded in the

environment, to form melamine.[2][6][7][13] This metabolic conversion occurs through a

dealkylation reaction where the cyclopropyl group is removed from the cyromazine molecule.

[7][13] The resulting compound is melamine.[2] The U.S. Environmental Protection Agency

(EPA) has noted that melamine is a minor residue resulting from the use of cyromazine.[14]
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Toxicological Profile
The toxicological profiles of cyromazine and melamine differ significantly, with cyromazine
exhibiting low mammalian toxicity while melamine poses a greater health concern.
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Toxicological
Endpoint

Cyromazine Melamine Reference(s)

Acute Oral LD₅₀ (rat) 3387 mg/kg 3248 mg/kg [2][15]

Primary Target

Organ(s)

Not specified; low

toxicity
Kidney, Bladder [2][14]

Carcinogenicity

Group E (Evidence of

Non-carcinogenicity

for humans)

Suspected carcinogen [14][16]

Reproductive/Develop

mental Toxicity

No evidence of

reproductive or

developmental toxicity

May lead to

reproductive damage
[2][14]

Genotoxicity
No evidence of

genotoxic activity
Not specified [14]

Cyromazine is classified as having low mammalian toxicity.[14][17] It is not considered

carcinogenic, mutagenic, or a reproductive toxicant in studies reviewed by the EPA.[14] In

contrast, melamine ingestion can lead to severe health consequences, including reproductive

damage and bladder or kidney stones, which may increase the risk of bladder cancer.[2]

Experimental Protocols
The detection and quantification of cyromazine and melamine in various matrices are crucial

for regulatory monitoring and research. Several analytical methods have been developed for

this purpose.

Determination of Cyromazine and Melamine in Soil by
LC-UV and GC-MSD
This method is suitable for the analysis of cyromazine and melamine residues in soil samples.

Extraction: Soil samples are extracted twice by mechanical shaking with a solution of 70%

acetonitrile and 30% 0.050 M ammonium carbonate for 30 minutes each time.[18][19]
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Purification: The pooled extracts are subjected to strong cation exchange (SCX) solid-phase

extraction for cleanup.[18][19]

Analysis (LC-UV): Final analysis is performed using liquid chromatography with ultraviolet

(UV) detection at a wavelength of 214 nm.[18][19]

Confirmation (GC-MSD): Confirmatory analysis can be carried out using gas

chromatography with a mass selective detector (GC-MSD) in the selected ion monitoring

(SIM) mode.[18][19]
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Determination of Cyromazine and Melamine in Animal-
Derived Foods by GC-MS
This method is designed for the analysis of residues in food products of animal origin.

Sample Preparation:

Muscle (Chicken, Tilapia): Samples are spiked with an internal standard ((¹⁵N₃)-

melamine), extracted with an acidic acetonitrile/water solution, and defatted with

dichloromethane.[20]

Eggs and Milk: Samples are directly extracted with 3% trichloroacetic acid.[20]

Purification: The extracts are cleaned up using mixed cation-exchange cartridges.[20]

Derivatization: The analytes are derivatized with N,O-bis(trimethylsilyl)trifluoroacetamide

(BSTFA).[20]

Analysis: The derivatized samples are analyzed by gas chromatography-mass spectrometry

(GC-MS).[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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